Cas no 1805475-55-1 (2-(Bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1805475-55-1
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4880385
• Update Time: 2025-06-12

2-(Bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C10H7BrF2N2O2/c11-3-7-5(2-9(16)17)1-6(10(12)13)8(4-14)15-7/h1,10H,2-3H2,(H,16,17)
• InChI Key： DRJOOOKSQRAHRI-UHFFFAOYSA-N
• SMILES： BrCC1C(CC(=O)O)=CC(C(F)F)=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 2-(Bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetic acid

Recent Advances in the Application of 2-(Bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805475-55-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805475-55-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of small-molecule inhibitors and agrochemicals. Its unique structural features, including the bromomethyl and difluoromethyl groups, make it a versatile building block for medicinal chemistry and chemical biology applications. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have demonstrated the efficacy of 2-(Bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetic acid in the construction of pyridine-based scaffolds, which are increasingly recognized for their role in modulating protein-protein interactions and enzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a precursor for the development of selective kinase inhibitors, showcasing its potential in targeted cancer therapies. The bromomethyl group, in particular, was leveraged for efficient cross-coupling reactions, enabling rapid diversification of the core structure.

In the agrochemical sector, research conducted by Syngenta in 2024 revealed that derivatives synthesized from 1805475-55-1 exhibit remarkable fungicidal activity against economically important pathogens. The difluoromethyl moiety was found to enhance both the bioavailability and metabolic stability of these compounds, addressing longstanding challenges in crop protection chemistry. These findings were corroborated by in vitro and in vivo studies, with several derivatives currently undergoing field trials.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of 2-(Bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetic acid. A recent breakthrough published in Organic Process Research & Development (2024) described a continuous-flow process that improves yield (up to 78%) while reducing hazardous waste generation. This advancement addresses key sustainability concerns in pharmaceutical manufacturing and has been adopted by several contract research organizations.

The compound's mechanism of action has been elucidated through structural biology studies. Cryo-EM analysis of protein complexes containing 1805475-55-1 derivatives revealed specific interactions with ATP-binding pockets and allosteric sites, providing a structural basis for rational drug design. These insights are being applied in fragment-based drug discovery programs targeting challenging therapeutic areas such as neurodegenerative diseases and antibiotic-resistant infections.

Looking forward, the versatility of 2-(Bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetic acid continues to inspire innovation across multiple domains. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a handle for bioconjugation in antibody-drug conjugates. With its balanced reactivity profile and proven biological activity, this compound is poised to remain a valuable tool in chemical biology and drug discovery pipelines for years to come.